Cas no 56489-00-0 (3-Aminofuran-2-carbaldehyde)

3-Aminofuran-2-carbaldehyde structure
3-Aminofuran-2-carbaldehyde structure
Product Name:3-Aminofuran-2-carbaldehyde
CAS No:56489-00-0
MF:C5H5NO2
MW:111.098701238632
CID:945418
PubChem ID:12210211
Update Time:2025-04-19

3-Aminofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Aminofuran-2-carbaldehyde
    • 2-Furancarboxaldehyde,3-amino-(9CI)
    • 3-Amino-2-formylfuran
    • 3-amino-furan-2-carbaldehyde
    • AK-55042
    • ANW-68980
    • CTK8C2773
    • KB-70415
    • DTXSID30480593
    • SCHEMBL1703800
    • 2-Furancarboxaldehyde, 3-amino-
    • AKOS006337571
    • 56489-00-0
    • aminofuraldehyde
    • CS-0089104
    • UOZANLNLOHNVNR-UHFFFAOYSA-N
    • 3-aminofuran-2-carboxaldehyde,
    • D74825
    • EN300-6994646
    • DB-348118
    • MDL: MFCD13689174
    • Inchi: 1S/C5H5NO2/c6-4-1-2-8-5(4)3-7/h1-3H,6H2
    • InChI Key: UOZANLNLOHNVNR-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1C=O)N

Computed Properties

  • Exact Mass: 111.032028402g/mol
  • Monoisotopic Mass: 111.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.2Ų

3-Aminofuran-2-carbaldehyde Pricemore >>

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